Cas no 298703-99-8 (Butanoic acid, 2-hydroxy-4-(methylthio)-, 2-methylpropyl ester)

• Product Name: Butanoic acid, 2-hydroxy-4-(methylthio)-, 2-methylpropyl ester
• CAS No: 298703-99-8
• MF: C₉H₁₈O₃S
• MW: 206.302422046661
• CID: 1440315
• Update Time: 2024-08-15

Butanoic acid, 2-hydroxy-4-(methylthio)-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-hydroxy-4-(methylthio)-, 2-methylpropyl ester

• Inchi： 1S/C9H18O3S/c1-7(2)6-12-9(11)8(10)4-5-13-3/h7-8,10H,4-6H2,1-3H3
• InChI Key： SIYNEAUZFPJNJT-UHFFFAOYSA-N
• SMILES： C(OCC(C)C)(=O)C(O)CCSC

Computed Properties

• Exact Mass: 206.09774

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 296.1±25.0 °C(Predicted)
• PSA: 46.53
• pka: 12.66±0.20(Predicted)